Cas no 2248411-20-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate
• CAS No: 2248411-20-1
• MF: C₁₄H₁₂N₄O₄S
• MW: 332.334481239319
• CID: 6355603
• PubChem ID: 165728363
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248411-20-1
• EN300-6515181
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate

• Inchi： 1S/C14H12N4O4S/c1-8(23-14-16-15-7-17(14)2)13(21)22-18-11(19)9-5-3-4-6-10(9)12(18)20/h3-8H,1-2H3
• InChI Key： XYEISEFGANLZAO-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 332.05792605g/mol
• Monoisotopic Mass: 332.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate (CAS No. 2248411-20-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate (CAS No. 2248411-20-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxoisoindoline core and a 4-methyl-1,2,4-triazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to modulate biological pathways, particularly in inflammation and oxidative stress-related conditions.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by their versatility in medicinal chemistry. The sulfanylpropanoate linkage in this compound enhances its stability and bioavailability, addressing common challenges in drug formulation. A growing body of literature highlights its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development. This aligns with frequent search queries such as "novel triazole-based therapeutics" and "isoindoline derivatives in drug design," reflecting broader industry interests.

From a synthetic chemistry perspective, the CAS No. 2248411-20-1 compound exemplifies innovative molecular hybridization strategies. Its 1,2,4-triazole segment is known for hydrogen-bonding capabilities, while the isoindol-1,3-dione fragment contributes to π-stacking interactions—critical for protein-ligand binding. Such features are frequently discussed in forums on "structure-activity relationships (SAR)" and "fragment-based drug discovery," topics dominating academic and industrial research discourse.

The compound's physicochemical properties, including logP and polar surface area, suggest favorable drug-likeness metrics, a hot topic in computational chemistry circles. Its potential applications extend to crop protection agents, where triazole derivatives are valued for antifungal activity. This dual applicability in pharma and agro sectors responds to trending searches like "multi-target agrochemicals" and "green chemistry approaches," emphasizing sustainability in chemical development.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanoate typically involves advanced techniques like LC-MS and NMR spectroscopy. These methods address common researcher questions about "compound purity verification" and "structural elucidation protocols." The compound's stability under various pH conditions—a frequent concern in formulation studies—makes it a model subject for degradation pathway investigations, another area of high search volume.

In conclusion, CAS No. 2248411-20-1 represents a compelling case study in modern molecular design, bridging medicinal chemistry and materials science. Its structural features respond to contemporary needs in precision medicine and sustainable agriculture, while its analytical profile offers rich ground for methodological research. As the scientific community prioritizes polypharmacology and green synthesis, this compound's relevance will likely grow, making it a valuable reference point in both academic and industrial settings.